Milk fatty acid (FA) composition is associated with the nutritional value of milk and is known to vary with the stage of lactation. Although biochemical aspects controlling FA metabolism in the bovine mammary gland are well-established, less is known about the underlying molecular mechanisms. Thus, to address some of these shortcomings, the present study sought to evaluate milk FA composition and mammary transcriptome profiles at different stages of lactation. Compared with 90 d of lactation, at 315 d of lactation, there was an increase in the concentrations of C18:2, polyunsaturated fatty acids (PUFA), and short-chain fatty acids (SCFA), and a decrease in C16:0 and long-chain fatty acids (LCFA) in milk. To further identify candidate genes and pathways responsible for these phenotypic differences, the transcriptome of bovine mammary tissue at 90 d (peak) and 315 d (late) of lactation was profiled using RNA-seq. A total of 827 differentially expressed genes were identified. Bioinformatic analysis revealed that the major differentially modulated lipid metabolic pathways were the PPAR signaling pathway, alpha-linolenic acid metabolism and linoleic acid metabolism. Compared with peak lactation, the mammary tissue at late lactation had lower abundance of genes related to FA transport and activation ( CD36 , SLC27A6 , ACSM1 , FABP3 and FABP4 ). Thus, to further explore the role of FA transport into mammary cells, we knocked down fatty acid transport protein 6 (solute carrier family 27 member 6, SLC27A6 ) in the bovine mammary epithelial cells (BMECs) using siRNA. The knockdown of SLC27A6 dramatically downregulated the mRNA abundance of genes associated with FA activation ( ACSL4 ), oxidation ( CPT1A ) and transport ( CD36 ), while the abundance of genes associated with transcription regulation ( PPARG ), diacylglycerol acyltransferase 1 ( DGAT1 ), FA binding ( FABP3 ), and desaturation ( FADS2 ) was upregulated. In addition, SLC27A6 silenced the intracellular content of triglyceride (TG) and the percentage of C18:1 cis 9 and C20:4 cis 5,8,11,14 was greater, whereas that of C16:0 and C18:0 was lower. Overall, in vivo results indicated that LCFA transport into mammary cells during late lactation partly explains the difference in the FA profiles. In vitro analyses underscored how FA transport via SLC27A6 could dictate in part the intracellular utilization of FA for TG synthesis versus oxidation. The data provide strong support for a central role of SLC27A6 in the regulation of FA metabolism in BMECs.

In this study, demethylcurcumin (DC), a minor constituent in curcuminoids, showed better anti-acetylcholinesterase (anti-AChE) activities, anti-amyloid β peptide aggregation, neuroprotective activities in 6-hydroxydopamine-treated SH-SY5Y cell models, and anti-nitric oxide production in lipopolysaccharide-treated RAW 264.7 macrophages than those of curcumin. Based on molecular docking analyses with AChE, the meta -hydroxyl group in DC, nonexistent in curcumin, showed the formation of hydrogen bonds with Ser293 and Tyr341 in the binding sites of AChE. For animal experiments, scopolamine-induced amnesia ICR mice were used to analyze the learning and memory functions of DC in comparison with the positive control donepezil. Mice fed with DC (50 mg kg −1 ) or donepezil (5 mg kg −1 ) showed improvement and a significant difference compared to those in the control group ( P 0.05, 0.01, or 0.001) in a passive avoidance test and in a water maze probe test. The brain extracts of the mice in the DC or donepezil group showed reduced AChE activities and higher ORAC activities and also showed a significant difference compared to those in the control group ( P 0.05, 0.01, or 0.001). DC might be beneficial for developing functional foods or as a lead compound for the treatment of degenerative disorders.

This study aimed to explore the synergistic action of pentapeptides Gln-Met-Asp-Asp-Gln (QMDDQ) and Ala-Gly-Leu-Pro-Met (AGLPM) on memory improvement against scopolamine-induced impairment in mice compared to those of either peptide alone. In behavioral tests, the codelivery of QMDDQ and AGLPM was superior to the individual supplements of either peptide alone not only in enhancing the memory ability at training trials but also in recovering the memory impairment in scopolamine-induced amnesiac mice in test trials. Furthermore, combination treatment with QMDDQ and AGLPM could significantly reduce the acetylcholinesterase (AChE) level and increase the acetylcholine (ACh) level in the hippocampus, and noticeably improve the pathological morphology of the neuron cells in hippocampal regions CA1 and CA2 and dentate gyrus (DG). The findings indicated that the combination treatment with QMDDQ and AGLPM could improve the memory function by regulating the cholinergic system.

The addition of gelling polysaccharides to sport-drinks may provide improved tolerability of drinks with high concentration of digestible carbohydrates (CHO), otherwise known to increase the risk of gastro-intestinal complaints among athletes under prolonged exercise. The physico-chemical properties of a drink containing 14 wt% of digestible CHO (0.7 : 1 fructose and maltodextrin-ratio), 0.2 wt% of HM-pectin/alginate and 0.06 wt%. sodium chloride were examined under in vitro gastric conditions using rheology and large deformation testing. The in vivo gelling behaviour of the drink was studied using magnetic resonance imaging of subjects at rest together with blood glucose measurements. The in vivo results confirm gelation of the test drink, with no gel remaining in the stomach at 60 min and blood glucose values were similar to control. The physico-chemical characterisation of the acidified test drink confirms the formation of a weak gel through which low M w CHO can diffuse.

The biscuit industry has evolved in the last decades with the inclusion of alternative cereals, pseudo-cereals and other ingredients in traditional recipes, which allows current consumers’ needs to be met. The dough composition, thermal treatment applied during baking, low moisture, and high rate of consumption make biscuits important contributors to daily exposure to acrylamide in Western diets. Acrylamide was determined by LC-ESI-MS/MS in 80 commercial biscuits marketed in Spain. The mean acrylamide content was 343 μg kg −1 (from 20 to 2144 μg kg −1 ). Rye, teff and oat-based biscuits exhibited the highest content (2144, 1559 and 1424 μg kg −1 , respectively). 70% of the samples were below the benchmark level established by the EU Regulation 2017/2158. Compared to our previous prospective study in 2007 on the Spanish market, acrylamide has experienced an important decline (45%) in wheat-based formulations, demonstrating the effectiveness of the mitigation strategies applied in the sector. However, when all samples were considered, a slight non-significant decrease (18%) was observed. This fact suggests that the reformulation of traditional recipes with innovative cereals and ingredients could increase the acrylamide content in biscuits despite the mitigation strategies applied. Therefore, forthcoming reviews of the regulation should consider establishing categories in biscuits according to the main cereal, as has already been established in breakfast cereals.

The aims of this study were to analyze the changes in quality components of gamma (γ)-aminobutyric acid (GABA) black tea during processing, and to investigate the effect of three dosages of GABA black tea on sleep improvement. The results showed that the GABA content was increased significantly up to 2.70 mg g −1 after vacuum anaerobic and aerobic treatment. In addition, the content of GABA after drying reached 2.34 mg g −1 , which achieved the standard of GABA tea. During the entire processing of GABA black tea, the contents of tea polyphenols, caffeine and total catechins displayed a gradually descending trend, while the contents of free amino acids and GABA were firstly increased, and then reduced. The GABA black tea had significant effects on prolonging the sleeping time with sodium pentobarbital ( P 0.05) and significantly enhancing the sleeping rate induced by sodium pentobarbital at a sub-threshold dose ( P 0.05). But its effect on shortening the sleeping latency period induced by sodium barbital was not significant ( P 0.05). It had no effect on directly inducing sleep and the mouse body weight. The extract of GABA black tea improved the sleeping quality of mice to extend with an optimal effect being found in the high dose-treated mice.

As a dihydrochalcone, phloretin was reported to effectively attenuate palmitic acid (PA)-induced oxidative stress in endothelial cells. In the present study, we further investigated the antioxidant capacity of phloretin via restoring the activity of MnSOD through deacetylation in vitro and in vivo . The results revealed that phloretin (50 μM) treatment significantly increased the activity of MnSOD in the HUVECs and mouse aortas, and then obviously reduced the accumulation of mitochondrial ROS. Immunoprecipitation assay and Western blot analysis indicated that phloretin could decrease the lysine acetylation of MnSOD and restore its activity by promoting the expression of Sirt3 by increasing the phosphorylation of AMPK (Thr172). These findings provide a novel profile to explain the antioxidant activity of phloretin by reducing the acetylation level of MnSOD via an AMPK/Sirt3 signaling pathway.

Acylated anthocyanins are more stable than monomeric anthocyanins, but little is known about their physiological effects. We evaluated the hemodynamic effects of single intragastric doses of purple carrot ( Daucus carota L.) anthocyanin (PCA) and two monomeric anthocyanins, cyanidin 3- O -glycoside (C3G) and delphinidin 3- O -ruthenoside (D3R). PCA, C3G, or D3R was administered orally to rat and blood flow in the cremaster artery was measured for 60 min using a laser Doppler blood flow meter. After measurements, the aorta of the animal was removed and the extent of phosphorylation of aortic epithelial nitric oxide synthase (eNOS) and Akt were determined by western blotting. PCA (10 mg kg −1 ) or C3G (1 mg kg −1 ) significantly increased rat cremaster arteriole blood flow and phosphorylation of eNOS and Akt; D3G (1 mg kg −1 ) only slightly altered cremaster arteriole blood flow and did not affect the phosphorylation of eNOS and Akt in the aorta. These results suggest that hemodynamic alterations depend more on the chemical structure of anthocyanins, particularly the aglycon, than on the glycoside. In addition, increase of blood flow by a single oral dose of PCA was practically reduced with treatment of carvedilol (CR), a non-specific adrenaline blocker. Blood concentrations of cyanidin or its glycoside 15, 30, or 60 min after the administration of 10 mg kg −1 PCA were below the limit of detection. These hemodynamic changes may have been associated with an indirect adrenergic action induced following a single dose of PCA.

Gut microbiota play a crucial role in metabolic dysfunction during gestation, which might be prevented by using probiotics. This study compared the composition of the gut microbiota in healthy and complicated pregnancies, for screening and isolating healthy pregnancy-derived probiotics. According to the principal component analysis of secretory immunoglobulin A (SIgA)-coated microbiota in the gut, third-trimester volunteers can be divided into three groups: AHd ( n = 29), GDMd ( n = 37), and GHd ( n = 25), dominated by asymptomatic healthy donors (62.07%), gestational diabetes mellitus (GDM) donors (40.54%), and gestational hypertension (GH) donors (40%), respectively. There was a significant difference in β-diversity ( p 0.01) and α-diversity ( p 0.05) among the three groups. At the phylum level, the Firmicutes of the GHd group were significantly lower than those of the AHd group ( p = 0.039), while Bacteroidetes ( p = 0.005) and Proteobacteria ( p = 0.002) of the GHd group were more dominant than those of the AHd group. At the genus level, the linear discriminant analysis effect size showed that SIgA-targeted Enterococcus was the dominant taxonomic biomarker of the AHd group, and the GHd group was enriched with Escherichia and Streptococcus . The GDMd and GHd groups had higher faecal calprotectin, serum lipopolysaccharide, zonulin, and GLYCAM-1 levels. We conclude that the occurrence of complications in the third trimester may be related to intestinal barrier injury associated with disorders of the intestinal SIgA-targeted microbiota; gut barrier injury triggers inflammation in pregnant women. SIgA-targeted L. reuteri showed a significant correlation with low inflammatory response and may be a potential probiotic candidate for preventing pregnancy complications.

We reported that (−)-epicatechin can stimulate mitochondria biogenesis and improve metabolism. However, preliminary studies indicate that the (+) stereoisomer form may be more potent. We evaluated in a preliminary manner, the pharmacokinetics (PK) and initial safety analysis of (+)-epicatechin ((+)-Epi) in healthy and pre-diabetic subjects. Using a mouse model of diet-induced obesity and insulin resistance, we also evaluated the metabolic effects of (+)-Epi vs. (+)-catechin (Cat) to determine class effects. In the Phase I PK study, subjects were provided a single incremental oral dose of (+)-Epi (10, 30 or 100 mg). For the PD study, subjects were provided a single 30 mg dose per day for 7 days. Blood samples were collected and safety measures were performed. Incremental doses of (+)-Epi increase the half-life of blood metabolites from 1.2–4.9 h. The compound was well tolerated and no adverse effects were reported. Seven day dosing of pre-diabetic subjects led to tendencies for reductions in circulating levels of tumor necrosis factor-α and monocyte chemoattractant protein-1, which returned to baseline by 7 days after treatment. In animals, 2 weeks of oral dosing (0.003, 0.01, 0.03, 0.1 and 0.3 mg kg −1 day −1 ) dose dependently improved metabolism-related endpoints (weight gain, glucose, cholesterol, triglyceride, with thresholds as low as 0.01 mg kg −1 day −1 ). Cat yielded no effects at 0.1 mg kg −1 day −1 . Results indicate that (+)-Epi evidences a favorable PK and safety profile. Using a pre-clinical model, the compound positively modulates metabolism, which may link to mitochondrial effects. Effects are not due to general antioxidant actions, as Cat yielded no effects.